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Compound of Interest

Compound Name: 2',5'-Difluoropropiophenone

Cat. No.: B1295022

Application Notes and Protocols for 2',5'-
Difluoropropiophenone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the safe handling, storage, and
disposal procedures for 2',5'-Difluoropropiophenone. The information is intended to ensure
the safety of laboratory personnel and the integrity of the chemical.

Chemical and Physical Properties

2'.5'-Difluoropropiophenone is a fluorinated organic compound used as an intermediate in
the synthesis of pharmaceuticals and agrochemicals.[1][2] Its chemical and physical properties
are summarized in the table below.
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Property Value Reference
Chemical Formula CoHsF20 [3]
Molecular Weight 170.16 g/mol [3]
Appearance Colorless to light yellow liquid [1]
Boiling Point 68-76 °C at 5 mmHg [4]

Low solubility in water; soluble
Solubility in organic solvents like ethanol  [1]

and ether.
Purity =>99% (GC) [4]
CAS Number 29112-90-1 [3]

Hazard Identification and Safety Precautions

2',5'-Difluoropropiophenone is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Hazard Statement Signal Word Pictogram
Skin Irritation H315: Causes skin ]
o Warning GHSO07
(Category 2) irritation
Serious Eye Irritation H319: Causes serious ]
S Warning GHSO07
(Category 2) eye irritation
Specific target organ
toxicity — Single H335: May cause )
Warning GHSO07

exposure (Category

3), Respiratory system

respiratory irritation

Safety Precautions:

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.[5]

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.chemicalbook.com/msds/2-5-difluoropropiophenone.htm
https://www.chemicalbook.com/msds/2-5-difluoropropiophenone.htm
https://www.chemimpex.com/fr/products/24947
https://wap.guidechem.com/question/what-is-the-background-and-ove-id122738.html
https://www.chemimpex.com/fr/products/24947
https://wap.guidechem.com/question/what-is-the-background-and-ove-id122738.html
https://www.chemicalbook.com/msds/2-5-difluoropropiophenone.htm
https://www.benchchem.com/product/b1295022?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC241950050&productDescription=2%2C5-DIFLUOROPHENOL%2C+96%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If working outside a fume hood or with large quantities, use a
NIOSH-approved respirator with an organic vapor cartridge.

» Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke
in the laboratory. Wash hands thoroughly after handling.[6]

Experimental Protocols

While specific published protocols detailing the use of 2',5'-Difluoropropiophenone are not
readily available, the following is a representative protocol for a Friedel-Crafts acylation to
synthesize a similar compound, 2',4'-difluoropropiophenone, which can be adapted by a
qualified chemist.[7]

Representative Synthesis of a Difluoropropiophenone

This protocol describes the synthesis of 2',4'-difluoropropiophenone and is provided as a
general guideline.

Materials:

e m-Difluorobenzene

¢ Anhydrous aluminum chloride
e Propionyl chloride

o Methylene chloride

e Ice-water

¢ Anhydrous magnesium sulfate
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Procedure:

To a mixture of m-difluorobenzene and anhydrous aluminum chloride, add propionyl chloride
dropwise with stirring over 45 minutes.

e Stir the mixture for 2 hours on an oil bath at 50-55 °C.
e Cool the reaction mixture and add methylene chloride.
o Pour the resulting solution into ice-water with stirring.

o Separate the methylene chloride layer and extract the aqueous layer twice with methylene
chloride.

o Combine the organic layers, wash with water, and dry over anhydrous magnesium sulfate.
« Distill off the solvent to obtain the product.

Safe Handling and Storage Workflow

The following diagram illustrates the recommended workflow for the safe handling and storage
of 2',5'-Difluoropropiophenone.
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Workflow for Safe Handling of 2',5'-Difluoropropiophenone

Receiving and Initial Storage

Receive Chemical

l

Inspect Container for Damage

:

Store in a Cool, Dry, Well-Ventilated Area

Handling and Use

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

:

Work in a Chemical Fume Hood

:

Perform Experimental Procedure

Waste Disposal i

Collect Waste in a Labeled, Compatible Container [@—— Decontaminate Work Area

Long-[Term Storage

Dispose of Waste via Approved Hazardous Waste Program Store in a Tightly Closed Container

:

Store Locked Up

Click to download full resolution via product page

Caption: Safe handling workflow for 2',5'-Difluoropropiophenone.
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First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.[6]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person.[6]

Spill and Leak Procedures

o Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a
suitable container for disposal.

e Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains. Collect the material for disposal.

o Cleanup: Ventilate the area and wash the spill site after the material has been removed.
Storage and Disposal
Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong bases.[5]

o Keep the container tightly closed when not in use.
e Store in a locked cabinet or other secure location.

Disposal:
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e Dispose of unwanted 2',5'-Difluoropropiophenone and any contaminated materials as
hazardous waste.

» Follow all federal, state, and local regulations for hazardous waste disposal.

e Do not dispose of it down the drain or in the regular trash.

The following diagram outlines the decision-making process for the proper disposal of 2',5'-
Difluoropropiophenone.

Disposal Protocol for 2',5'-Difluoropropiophenone

Waste Generation

Unused or Contaminated
2',5'-Difluoropropiophenone

Containerization

Place in a Clearly Labeled,
Compatible, and Sealed
Hazardous Waste Container

Storage ard Disposal

Store in a Designated
Hazardous Waste Accumulation Area

'

Request Pickup by
Environmental Health and Safety (EHS)
or a Licensed Waste Contractor

'

Dispose of According to
Institutional and Regulatory Guidelines
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Caption: Disposal protocol for 2',5'-Difluoropropiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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